Cas no 131780-97-7 ((4-fluoro-2-nitrophenyl)methanamine)

• Product Name: (4-fluoro-2-nitrophenyl)methanamine
• CAS No: 131780-97-7
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 2905481
• Update Time: 2025-05-20

(4-fluoro-2-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-2-nitrophenyl)methanamine
• Benzenemethanamine, 4-fluoro-2-nitro-

• Inchi： 1S/C7H7FN2O2/c8-6-2-1-5(4-9)7(3-6)10(11)12/h1-3H,4,9H2
• InChI Key： CSYCKMWCZAJPHH-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-fluoro-2-nitrophenyl)methanamine

The Chemical Compound CAS No. 131780-97-7: (4-Fluoro-2-Nitrophenyl)Methanamine

(4-Fluoro-2-Nitrophenyl)Methanamine, identified by the CAS number 131780-97-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in modulating biological systems and its compatibility with various synthetic methodologies.

The molecular structure of (4-Fluoro-2-Nitrophenyl)Methanamine consists of a phenyl ring substituted with a fluoro group at the para position and a nitro group at the ortho position, with a methanamine group attached directly to the ring. This arrangement imparts distinctive electronic properties, making it a versatile building block in chemical synthesis. The fluoro and nitro groups contribute to the compound's reactivity and selectivity in various chemical transformations.

Recent research has explored the synthesis of (4-Fluoro-2-Nitrophenyl)Methanamine through innovative methods, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also minimized environmental impact, aligning with green chemistry principles. The compound's stability under diverse reaction conditions has made it a valuable intermediate in the preparation of more complex molecules.

In terms of applications, (4-Fluoro-2-Nitrophenyl)Methanamine has shown promise in pharmacology. Studies indicate that it may serve as a lead compound for developing drugs targeting specific biological pathways. Its ability to interact with biomolecules through hydrogen bonding and π-interactions suggests potential roles in enzyme inhibition or receptor modulation.

The environmental impact of (4-Fluoro-2-Nitrophenyl)Methanamine has also been a focus of recent investigations. Research into its biodegradation pathways and toxicity profiles is essential for understanding its ecological footprint. Preliminary findings suggest that while it exhibits moderate toxicity, its persistence in natural environments is limited under certain conditions.

Moreover, advancements in computational chemistry have enabled detailed modeling of (4-Fluoro-2-Nitrophenyl)Methanamine's interactions within complex systems. These simulations provide insights into its potential applications in nanotechnology and material science, particularly in the development of novel polymers or catalytic materials.

In conclusion, (4-Fluoro-2-Nitrophenyl)Methanamine, CAS No. 131780-97-7, stands as a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness, coupled with recent research breakthroughs, underscores its significance as a key player in modern chemical innovation.